Cas no 2788-86-5 (2-(4-chlorophenyl)oxirane)

2-(4-chlorophenyl)oxirane is a versatile organic compound characterized by a chlorinated phenyl group and an epoxide ring. Its structural features contribute to its unique reactivity in organic synthesis. The compound's stability and ease of handling make it an attractive building block for various synthetic pathways, particularly in the creation of chlorinated aromatic compounds. Its availability and chemical properties render it an essential reagent for the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.
2-(4-chlorophenyl)oxirane structure
2-(4-chlorophenyl)oxirane structure
Product Name:2-(4-chlorophenyl)oxirane
CAS No:2788-86-5
MF:C8H7ClO
MW:154.593581438065
MDL:MFCD00956179
CID:84483
PubChem ID:24878056
Update Time:2025-10-16

2-(4-chlorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • (^+)-4-Chlorostyrene oxide
    • (±)-4-Chlorostyrene oxide
    • 2-(4-CHLOROPHENYL)OXIRANE
    • (+/-)-4-Chlorostyrene Oxide
    • (4-Chlorophenyl)oxirane
    • (p-Chlorophenyl)oxirane
    • 2-(2-FLUORO-BENZYL)-SUCCINIC ACID.
    • 2-(4-Chloro-phenyl)-oxirane
    • 4-Chlorostyrene oxide
    • 4-Cl-styrene oxide
    • Benzene,1-chloro-4-(epoxyethyl)
    • p-chlorostyrene epoxide
    • p-chlorostyrene oxide
    • rac-para-chlorostyrene oxide
    • 1M51K7C6AC
    • Oxirane, (4-chlorophenyl)-
    • 97466-49-4
    • 4-CHLOROSTYRENE OXIDE, (+/-)-
    • BRN 0002929
    • AS-37354
    • 2788-86-5
    • Z274971352
    • FT-0634489
    • Q27252596
    • UNII-1M51K7C6AC
    • J-016910
    • OXIRANE, 2-(4-CHLOROPHENYL)-
    • para-chlorostyrene oxide
    • EN300-28759
    • 2-(4-Chlorophenyl)oxirane, 96%
    • 4-CHLOROSTYRENE EPOXIDE
    • AKOS016843648
    • AKOS000200607
    • 4-chlorophenyloxirane
    • Benzene, 1-chloro-4-(epoxyethyl)-
    • FT-0664918
    • 4-Chloro styrene oxide
    • (R)-2-(4-Chlorophenyl)oxirane
    • SCHEMBL531416
    • (s)-4-chlorostyrene oxide
    • DTXSID90950565
    • MFCD00956179
    • CS-0114258
    • (2S)-2-(4-chlorophenyl)oxirane
    • (S)-2-(4-Chlorophenyl)oxirane
    • DB-047291
    • SY352174
    • MFCD07375467
    • Oxirane, (4-chlorophenyl)-(9CI)
    • 5-17-01-00578 (Beilstein Handbook Reference)
    • (2R)-2-(4-Chlorophenyl)oxirane
    • 4-Chloroepoxystyrene
    • 2-(4-chlorophenyl)oxirane
    • MDL： MFCD00956179
    • Inchi： 1S/C8H7ClO/c9-7-3-1-6(2-4-7)8-5-10-8/h1-4,8H,5H2
    • InChI Key： IBWLXNDOMYKTAD-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1CO1

Computed Properties

  • Exact Mass: 154.01900
  • Monoisotopic Mass: 154.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 12.5A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.283 g/mL at 25 °C(lit.)
  • Boiling Point: 230℃
  • Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
  • Refractive Index: n20/D 1.5520(lit.)
  • Water Partition Coefficient: Not miscible or difficult to mix with water.
  • PSA: 12.53000
  • LogP: 2.41130
  • Solubility: Not available

2-(4-chlorophenyl)oxirane Security Information

2-(4-chlorophenyl)oxirane Customs Data

  • HS CODE：2910900090
  • Customs Data：

    China Customs Code:

    2910900090

    Overview:

    2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-(4-chlorophenyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019133685-5g
2-(4-Chlorophenyl)oxirane
 2788-86-5 97%
5g
 $153.30 2023-09-02
Alichem
A019133685-25g
2-(4-Chlorophenyl)oxirane
 2788-86-5 97%
25g
 $438.00 2023-09-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XD02676-50g
2-(4-CHLOROPHENYL)OXIRANE
 2788-86-5 95%
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 $491 2023-09-07
TRC
C381978-100mg
2-(4-Chlorophenyl)oxirane
 2788-86-5
100mg
 $64.00 2023-05-18
TRC
C381978-250mg
2-(4-Chlorophenyl)oxirane
 2788-86-5
250mg
 $75.00 2023-05-18
TRC
C381978-500mg
2-(4-Chlorophenyl)oxirane
 2788-86-5
500mg
 $87.00 2023-05-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD33013-1g
2-(4-Chlorophenyl)oxirane
 2788-86-5 98+%
1g
 ￥360 2021-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD33013-5g
2-(4-Chlorophenyl)oxirane
 2788-86-5 98+%
5g
 ￥1073 2021-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD33013-25g
2-(4-Chlorophenyl)oxirane
 2788-86-5 98+%
25g
 ￥3218.0 2022-03-01
Apollo Scientific
OR962433-1g
2-(4-Chlorophenyl)oxirane
 2788-86-5 97%
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 £80.00 2023-09-02

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